Cas no 156380-34-6 (tetrahydrofuran-3-yl methanesulfonate)

Tetrahydrofuran-3-yl methanesulfonate is a versatile alkylating agent used in organic synthesis, particularly in the preparation of functionalized tetrahydrofuran derivatives. Its methanesulfonate (mesylate) group serves as an excellent leaving group, facilitating nucleophilic substitution reactions under mild conditions. The tetrahydrofuran ring enhances solubility in polar aprotic solvents, improving reaction efficiency. This compound is valuable in pharmaceutical and agrochemical research for constructing complex heterocyclic frameworks. Its stability and reactivity make it suitable for controlled functionalization, enabling precise modifications in target molecules. Proper handling under inert conditions is recommended due to its sensitivity to moisture and potential hydrolysis.
tetrahydrofuran-3-yl methanesulfonate structure
156380-34-6 structure
Product Name:tetrahydrofuran-3-yl methanesulfonate
CAS No:156380-34-6
MF:C5H10O4S
MW:166.195500850677
MDL:MFCD23099109
CID:1335118
PubChem ID:15278452
Update Time:2025-05-20

tetrahydrofuran-3-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 3-Furanol, tetrahydro-, methanesulfonate
    • methansulfonic Acid Tetrahydro-furan-3-yl Ester
    • tetrahydrofuran-3-yl Methanesulfonate
    • 3-Tetrahydrofuryl Methanesulfonate
    • AT26051
    • oxolan-3-yl methanesulfonate
    • CS-0135379
    • EN300-132311
    • Methanesulfonic acid tetrahydro-furan-3-yl ester
    • MFCD23099109
    • oxolan-3-ylmethanesulfonate
    • SCHEMBL707231
    • KHXQGLSTCGSGLW-UHFFFAOYSA-N
    • AKOS026743887
    • SY156570
    • methanesulfonic acid tetrahydrofuran-3-yl ester
    • 156380-34-6
    • DB-189480
    • tetrahydrofuran-3-yl methanesulfonate
    • MDL: MFCD23099109
    • Inchi: 1S/C5H10O4S/c1-10(6,7)9-5-2-3-8-4-5/h5H,2-4H2,1H3
    • InChI Key: KHXQGLSTCGSGLW-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)OC1COCC1

Computed Properties

  • Exact Mass: 184.04056
  • Monoisotopic Mass: 166.02997997g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 61Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 317.7±31.0 °C at 760 mmHg
  • Flash Point: 145.9±24.8 °C
  • PSA: 83.83
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

tetrahydrofuran-3-yl methanesulfonate Security Information

tetrahydrofuran-3-yl methanesulfonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY156570-5g
3-Tetrahydrofuryl Methanesulfonate
156380-34-6 ≥95%
5g
¥10200.00 2025-04-18
TRC
T304158-10mg
tetrahydrofuran-3-yl methanesulfonate
156380-34-6
10mg
$ 50.00 2022-06-02
TRC
T304158-50mg
tetrahydrofuran-3-yl methanesulfonate
156380-34-6
50mg
$ 160.00 2022-06-02
TRC
T304158-100mg
tetrahydrofuran-3-yl methanesulfonate
156380-34-6
100mg
$ 230.00 2022-06-02
Chemenu
CM363709-1g
tetrahydrofuran-3-yl methanesulfonate
156380-34-6 95%+
1g
$465 2023-02-17
Chemenu
CM363709-5g
tetrahydrofuran-3-yl methanesulfonate
156380-34-6 95%+
5g
$1348 2023-02-17
eNovation Chemicals LLC
D918016-5g
3-Tetrahydrofuryl Methanesulfonate
156380-34-6 95%
5g
$1320 2024-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1206019-5g
Tetrahydrofuran-3-yl methanesulfonate
156380-34-6 95%
5g
¥12960 2023-04-15
Enamine
EN300-132311-0.05g
oxolan-3-yl methanesulfonate
156380-34-6 95%
0.05g
$101.0 2023-06-08
Enamine
EN300-132311-0.1g
oxolan-3-yl methanesulfonate
156380-34-6 95%
0.1g
$152.0 2023-06-08

Additional information on tetrahydrofuran-3-yl methanesulfonate

Chemical Profile of Tetrahydrofuran-3-yl Methanesulfonate (CAS No. 156380-34-6)

Tetrahydrofuran-3-yl Methanesulfonate, identified by the chemical abstracts service number CAS No. 156380-34-6, is a specialized organic compound that has garnered attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound belongs to the class of methanesulfonate esters, which are widely recognized for their utility as intermediates in synthetic chemistry and as ligands in coordination chemistry. The presence of a tetrahydrofuran (THF) moiety in its structure imparts distinct solubility characteristics and reactivity patterns, making it a valuable tool in various chemical applications.

The structure of Tetrahydrofuran-3-yl Methanesulfonate features a saturated five-membered ring derived from THF, which is linked to a methanesulfonate group through an oxygen atom. This configuration results in a molecule that is both polar and relatively stable under standard conditions. The methanesulfonate group, specifically, is known for its high solubility in polar solvents and its ability to act as a leaving group in nucleophilic substitution reactions. These attributes make the compound particularly useful in organic synthesis, where it can serve as a protecting group or a synthetic intermediate.

In recent years, the pharmaceutical industry has shown increasing interest in Tetrahydrofuran-3-yl Methanesulfonate due to its potential applications in drug development. The THF ring provides a flexible scaffold that can be easily modified to incorporate various pharmacophores, enhancing the compound's utility as a building block for novel therapeutic agents. Furthermore, the methanesulfonate group can be readily displaced by other functional groups, allowing for further derivatization and customization of the molecule.

One of the most compelling aspects of Tetrahydrofuran-3-yl Methanesulfonate is its role as an intermediate in the synthesis of complex organic molecules. Researchers have leveraged its reactivity to develop novel synthetic pathways that are more efficient and environmentally friendly compared to traditional methods. For instance, recent studies have demonstrated its use in cross-coupling reactions, where it acts as a ligand to facilitate the formation of carbon-carbon bonds between different organic fragments. These reactions are crucial in constructing the intricate molecular architectures found in many modern pharmaceuticals.

The solubility profile of Tetrahydrofuran-3-yl Methanesulfonate is another key factor contributing to its widespread use. Its ability to dissolve in both polar and non-polar solvents makes it an excellent choice for applications where solvent compatibility is a critical consideration. This property is particularly advantageous in pharmaceutical formulations, where achieving the right balance of solubility can significantly impact drug bioavailability and efficacy.

Recent advancements in computational chemistry have also highlighted the potential of Tetrahydrofuran-3-yl Methanesulfonate as a component in drug design algorithms. By integrating its structural features into predictive models, researchers can more accurately forecast how different molecular modifications will affect biological activity. This approach has led to the identification of several promising candidates for further experimental validation, underscoring the compound's importance in modern drug discovery efforts.

Moreover, the stability of Tetrahydrofuran-3-yl Methanesulfonate under various conditions makes it a reliable choice for long-term storage and transport. Unlike some other reactive intermediates that may degrade over time or require stringent handling protocols, this compound maintains its integrity under standard laboratory conditions. This stability not only simplifies storage requirements but also reduces costs associated with waste disposal and reagent replacement.

In conclusion, Tetrahydrofuran-3-yl Methanesulfonate (CAS No. 156380-34-6) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features, combined with its versatile reactivity and stability, make it an indispensable tool for chemists and biologists alike. As research continues to uncover new applications for this compound, its importance is likely to grow even further, solidifying its place as a cornerstone of modern chemical innovation.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司